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Compound of Interest

Compound Name: Diethylmercury

Cat. No.: B1204316 Get Quote

WARNING: Diethylmercury is an extremely toxic and volatile organometallic compound. It is a

potent neurotoxin that can be fatal if inhaled, ingested, or absorbed through the skin.[1][2]

Standard laboratory gloves (e.g., latex, nitrile) provide inadequate protection.[1][3]

Diethylmercury should be handled only by experienced researchers in a specialized

laboratory setting with appropriate engineering controls, including a certified fume hood or

glove box, and with specialized personal protective equipment. Due to its extreme hazards, its

use has been largely superseded by safer alternatives. These notes are for informational and

historical purposes only.

Introduction
Diethylmercury, (C₂H₅)₂Hg, is a colorless, volatile liquid historically used in organometallic

chemistry as a transmetalation agent for the synthesis of other organometallic compounds.[4]

[5] Its utility stemmed from the relative stability of the Hg-C bond, which allows for controlled

transfer of ethyl groups to more electropositive metals.[4][5] However, due to its high toxicity, its

application in modern synthesis is exceptionally rare and generally avoided in favor of safer

ethylating agents.

Principle Application: Transmetalation
The primary application of diethylmercury is in transmetalation reactions. In this process, the

ethyl groups from diethylmercury are transferred to a different metal, typically a metal halide,

to form a new organometallic compound and a mercury(II) salt. This reaction is driven by the

difference in electronegativity between mercury and the target metal.
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General Reaction Scheme: n (C₂H₅)₂Hg + 2 MClₙ → 2 M(C₂H₅)ₙ + n HgCl₂ (Where M = a

metal, and n = its valence state)

This method was historically valuable for synthesizing organometallic compounds that were

difficult to prepare via other routes.

Physicochemical and Hazard Data
The following table summarizes key quantitative data for diethylmercury.

Property Value Reference

Chemical Formula C₄H₁₀Hg [2]

Molar Mass 258.71 g/mol [2]

Appearance Colorless liquid [2]

Density 2.446 g/mL [2]

Melting Point -45 °C [2]

Boiling Point 156-157 °C [2]

Toxicity Extremely toxic neurotoxin [2]

Hazards
Flammable, Fatal if swallowed,

inhaled, or in contact with skin
[1][2]

Experimental Protocols
The following protocols are presented for historical and informational purposes only and are

based on established synthetic methods. DO NOT ATTEMPT THESE PROCEDURES without

a thorough, site-specific hazard assessment and implementation of extreme safety controls.

Protocol 1: Synthesis of Diethylmercury via Grignard
Reagent
This protocol describes the most common laboratory-scale synthesis of diethylmercury from

mercury(II) chloride and ethylmagnesium bromide.[2][6]
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Materials:

Mercury(II) chloride (HgCl₂)

Magnesium turnings

Bromoethane (Ethyl bromide)

Anhydrous diethyl ether

Anhydrous reaction vessel with dropping funnel, condenser, and nitrogen inlet

Procedure:

Prepare Grignard Reagent: In a flame-dried, three-neck flask under a nitrogen atmosphere,

prepare ethylmagnesium bromide from magnesium turnings and bromoethane in anhydrous

diethyl ether.

Reaction: Once the Grignard reagent formation is complete, cool the flask in an ice bath.

Slowly add a solution of mercury(II) chloride in anhydrous diethyl ether via the dropping

funnel with vigorous stirring. A vigorous reaction will occur.

Reflux: After the addition is complete, gently reflux the mixture for 1-2 hours to ensure the

reaction goes to completion.

Workup: Cool the reaction mixture and carefully hydrolyze it by slowly adding ice-cold water

or a saturated ammonium chloride solution.

Extraction: The diethylmercury will be in the ether layer. Separate the layers. The aqueous

layer can be extracted again with diethyl ether to maximize yield.

Purification: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and

carefully remove the solvent by distillation at atmospheric pressure. The remaining liquid is

crude diethylmercury, which can be further purified by vacuum distillation. CAUTION:

Distillation concentrates the toxic compound.

Table 2: Representative Reaction Data
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Reactant 1 Reactant 2 Product Typical Yield

2 eq. C₂H₅MgBr 1 eq. HgCl₂ (C₂H₅)₂Hg ~70-80%

Protocol 2: Transmetalation to Synthesize
Triethylaluminium
This protocol illustrates the use of diethylmercury to synthesize another organometallic

compound, triethylaluminium.

Materials:

Diethylmercury ((C₂H₅)₂Hg)

Aluminium powder or turnings

Anhydrous reaction vessel with condenser and nitrogen inlet

Procedure:

Setup: In a flame-dried reaction vessel under a nitrogen atmosphere, add finely divided

aluminium.

Reaction: Add diethylmercury to the reaction vessel. Heat the mixture gently to initiate the

reaction. The reaction can be vigorous.

Reaction: 3 (C₂H₅)₂Hg + 2 Al → 2 Al(C₂H₅)₃ + 3 Hg

Separation: The elemental mercury produced will separate as a dense liquid at the bottom of

the flask. The product, triethylaluminium, can be carefully decanted or distilled under reduced

pressure.

Diagrams and Workflows
Safety Workflow for Handling Diethylmercury
This diagram outlines the mandatory logical flow of safety procedures required when handling

extremely toxic organometallic compounds like diethylmercury.
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Preparation Phase

Execution Phase

Post-Experiment Phase

Hazard Assessment:
Review SDS & Literature

Select Engineering Controls:
Fume Hood or Glove Box

Select PPE:
Silver Shield Gloves + Outer Gloves

Face Shield, Lab Coat

Perform Synthesis
in Designated Area

Proceed with Caution

Quench Reagents &
Segregate Waste

Decontaminate Glassware
& Work Surfaces

Dispose of Waste:
Follow Institutional Protocol

Document Procedure
& Observations

 

Reagents

Diethylmercury
((C₂H₅)₂Hg)

Metal Halide
(e.g., AlCl₃, ZnCl₂)

Products

New Organometallic
(e.g., Al(C₂H₅)₃, Zn(C₂H₅)₂)

 Ethyl Group
Transfer

Mercury(II) Halide
(HgCl₂)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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